Cas no 4426-11-3 (Cyclobutanecarbonitrile)
Cyclobutanecarbonitrile structure
Product Name:Cyclobutanecarbonitrile
CAS No:4426-11-3
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00013735
CID:45036
PubChem ID:78148
Update Time:2025-04-18
Cyclobutanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonitrile
- Cyanocyclobutane~Cyclobutyl cyanide
- Cyanocyclobutane
- cyclobutancarbonitrile
- Cyclobutanenitrile
- cyclobutyl cyanide
- cyclobutyl nitrile
- GFBLFDSCAKHHGX-UHFFFAOYSA-N
- cyclobutane carbonitrile
- cyclobutanecarbonitrile, AldrichCPR
- BCP21734
- EBD52067
- Cyanocyclobutane; Cyclobutyl cyanide
- SBB068300
- STL554602
- 6097AB
- BBL100808
- TRA0094599
- SB11491
- TL8002234
- AB1004265
- C3282
- F8888-4545
- DTXSID30196086
- FT-0624131
- EN300-40035
- MFCD00013735
- AKOS009158004
- EINECS 224-606-1
- CS-0007644
- Cyanocyclobutane;Cyclobutanecarbonitrile
- NS00048644
- AM20070614
- InChI=1/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H
- A826521
- Z406694072
- 4426-11-3
- DB-012710
- DTXCID40118577
- 224-606-1
-
- MDL： MFCD00013735
- Inchi： 1S/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H2
- InChI Key： GFBLFDSCAKHHGX-UHFFFAOYSA-N
- SMILES： N#CC1CCC1
- BRN： 2037573
Computed Properties
- Exact Mass: 81.05780
- Monoisotopic Mass: 81.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Colorless pure liquid
- Density: 0,868 g/cm3
- Boiling Point: 144-146°C
- Flash Point: 42°C
- Refractive Index: 1.4325
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 23.79000
- LogP: 1.31008
- Solubility: Uncertain
Cyclobutanecarbonitrile Security Information
- Hazardous Material transportation number：3275
- Hazard Category Code： R10: flammable.
- Safety Instruction： S3/7-S9-S16-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R10; R20/21/22
- Packing Group：II
- Hazard Level：6.1
Cyclobutanecarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Cyclobutanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5653-1g |
Cyclobutanecarbonitrile |
4426-11-3 | 97.0% | 1g |
855.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5653-25g |
Cyclobutanecarbonitrile |
4426-11-3 | 97.0% | 25g |
7410.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5653-50g |
Cyclobutanecarbonitrile |
4426-11-3 | 97.0% | 50g |
11970.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5653-10g |
Cyclobutanecarbonitrile |
4426-11-3 | 97.0% | 10g |
4560.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5653-5g |
Cyclobutanecarbonitrile |
4426-11-3 | 97.0% | 5g |
2707.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FX022-20g |
Cyclobutanecarbonitrile |
4426-11-3 | 95+% | 20g |
2115.0CNY | 2021-07-14 | |
| TRC | C989348-100mg |
Cyclobutanecarbonitrile |
4426-11-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C989348-250mg |
Cyclobutanecarbonitrile |
4426-11-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C989348-500mg |
Cyclobutanecarbonitrile |
4426-11-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C989348-1g |
Cyclobutanecarbonitrile |
4426-11-3 | 1g |
$ 80.00 | 2022-06-06 |
Cyclobutanecarbonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4426-11-3)Cyclobutanecarbonitrile
Order Number:sfd11737
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Cyclobutanecarbonitrile Related Literature
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1. Synthesis of sibutramine, a novel cyclobutylalkylamine useful in the treatment of obesity, and its major human metabolitesJames E. Jeffery,Frank Kerrigan,Thomas K. Miller,Graham J. Smith,Gerald B. Tometzki J. Chem. Soc. Perkin Trans. 1 1996 2583
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Toby Jackson,L. W. Lawrence Woo,Melanie N. Trusselle,Surinder K. Chander,Atul Purohit,Michael J. Reed,Barry V. L. Potter Org. Biomol. Chem. 2007 5 2940
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Jo?o M. J. M. Ravasco,Carlos M. Monteiro,Alexandre F. Trindade Org. Chem. Front. 2017 4 1167
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4. Acid-catalysed rearrangement of cyclobutylimines. A new synthesis of tetrahydropyridinesRobert V. Stevens,Jim T. Sheu J. Chem. Soc. Chem. Commun. 1975 682
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5. Allenes. Part 39. The synthesis of 3-alkyl-5-aminopyrazoles and 3H-indoles from allenic or acetylenic nitrilesZ. Tanee Fomum,Stephen R. Landor,Phyllis D. Landor,George W. P. Mpango J. Chem. Soc. Perkin Trans. 1 1981 2997
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4426-11-3)Cyclobutanecarbonitrile
Purity:99%
Quantity:200KG
Price ($):Inquiry